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Compound of Interest

Compound Name:
3-Chloro-4-

methoxybenzenemethanamine

Cat. No.: B050188 Get Quote

An In-depth Technical Guide to 3-Chloro-4-methoxybenzenemethanamine

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 3-Chloro-4-methoxybenzenemethanamine, a key intermediate in

pharmaceutical synthesis. The information is intended for researchers, scientists, and

professionals in the field of drug development and organic chemistry.

Chemical and Physical Properties
3-Chloro-4-methoxybenzenemethanamine, also known as 3-chloro-4-methoxybenzylamine,

is a substituted benzylamine derivative. Its hydrochloride salt is also commonly used in

synthesis.

Table 1: Physicochemical Properties of 3-Chloro-4-methoxybenzenemethanamine
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Property Value Source(s)

CAS Number 115514-77-7 [1][2][3]

Molecular Formula C8H10ClNO [2]

Molecular Weight 171.63 g/mol [2]

Boiling Point 263.5 °C at 760 mmHg [2][4]

110 °C at 0.3 Torr [1]

Density 1.180 ± 0.06 g/cm³ (Predicted) [1][2][4]

pKa 9.01 ± 0.10 (Predicted) [1][2]

Flash Point 113.2 °C [2]

Refractive Index 1.549 [2]

Vapor Pressure 0.0102 mmHg at 25°C [2]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[1]

LogP 2.50760 [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 2 [2]

Exact Mass 171.0450916 [2]

Note: The hydrochloride salt (CAS No: 41965-95-1) is a solid with a melting point of 250-255

°C.[5][6]

Spectral Data
Detailed spectral data is crucial for the identification and characterization of 3-Chloro-4-
methoxybenzenemethanamine. Spectroscopic information, including ¹H NMR, ¹³C NMR, IR,

and Mass Spectrometry, is available through various chemical suppliers and databases.[7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://amp.chemicalbook.com/ProductChemicalPropertiesCB8855442_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL545633.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8855442.htm
https://www.lookchem.com/ProductWholeProperty_LCPL545633.htm
https://www.lookchem.com/ProductWholeProperty_LCPL545633.htm
https://www.lookchem.com/ProductWholeProperty_LCPL545633.htm
http://m.upfluorochem.com/html/3G/product/266.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8855442_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8855442_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL545633.htm
http://m.upfluorochem.com/html/3G/product/266.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8855442_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL545633.htm
https://www.lookchem.com/ProductWholeProperty_LCPL545633.htm
https://www.lookchem.com/ProductWholeProperty_LCPL545633.htm
https://www.lookchem.com/ProductWholeProperty_LCPL545633.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8855442_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL545633.htm
https://www.lookchem.com/ProductWholeProperty_LCPL545633.htm
https://www.lookchem.com/ProductWholeProperty_LCPL545633.htm
https://www.lookchem.com/ProductWholeProperty_LCPL545633.htm
https://www.lookchem.com/ProductWholeProperty_LCPL545633.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/657441
https://www.sigmaaldrich.com/DK/en/product/aldrich/657441
https://www.benchchem.com/product/b050188?utm_src=pdf-body
https://www.benchchem.com/product/b050188?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-methoxybenzylamine-hydrochloride
https://www.chemicalbook.com/SpectrumEN_115514-77-7_HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Synthesis via the Delepine Reaction
A patented method for preparing high-purity 3-Chloro-4-methoxybenzenemethanamine
involves a multi-step synthesis starting from 3-chloro-4-methoxybenzyl alcohol.[9] This process

is an adaptation of the Delepine reaction.

Step 1: Chlorination of the Alcohol

Reactants: 3-chloro-4-methoxybenzyl alcohol is used as the starting material. Phosphorus

oxychloride (POCl₃) serves as the chlorinating agent.

Solvent: The reaction is carried out in tetrahydrofuran (THF).

Procedure: 3-chloro-4-methoxybenzyl alcohol is reacted with phosphorus oxychloride in THF

to substitute the hydroxyl group with a chlorine atom, yielding 3-chloro-4-methoxybenzyl

chloride.[9] The molar ratio of the alcohol to phosphorus oxychloride is typically between 1:1

and 1:1.5.[9]

Step 2: Formation of the Quaternary Ammonium Salt

Reactants: The 3-chloro-4-methoxybenzyl chloride produced in the previous step is reacted

with hexamethylenamine (urotropin).

Solvent: The reaction is conducted in ethanol.

Procedure: The reactants are mixed in ethanol at a temperature of 60-70 °C to form the

corresponding quaternary ammonium salt. The molar ratio of the benzyl chloride to

hexamethylenamine is approximately 1:1 to 1:1.2.[9]

Step 3: Hydrolysis of the Salt

Reagents: The quaternary ammonium salt is hydrolyzed using hydrochloric acid (HCl).

Potassium hydroxide (or sodium hydroxide) is used for basification.

Procedure: The salt is subjected to hydrolysis with HCl at 40-50 °C. Following hydrolysis, the

reaction mixture is made alkaline by adding a base like potassium hydroxide to a pH greater
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than 7.[9]

Purification: The final product, 3-Chloro-4-methoxybenzenemethanamine, is isolated and

purified by distillation.[9]
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Synthesis Workflow for 3-Chloro-4-methoxybenzenemethanamine

3-Chloro-4-methoxybenzyl alcohol

3-Chloro-4-methoxybenzyl chloride

  + POCl₃
  in THF

Quaternary Ammonium Salt

  + Hexamethylenamine
  in Ethanol (60-70°C)

3-Chloro-4-methoxybenzenemethanamine

  1. HCl Hydrolysis (40-50°C)
  2. Basification (KOH)

  3. Distillation

Key Application

3-Chloro-4-methoxy-
benzenemethanamine

Avanafil Synthesis

Key Intermediate

Avanafil
(PDE-5 Inhibitor)

Results in

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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